Cas no 2204518-92-1 (N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib)

• Product Name: N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib
• CAS No: 2204518-92-1
• MF: C₂₂H₂₄ClN₃O₄
• MW: 429.896664619446
• CID: 4558172
• Update Time: 2025-05-19

N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib Chemical and Physical Properties

Names and Identifiers

• Erlotinib impurity 5/N-(3-(1-chlorovinyl)phenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine
• N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib
• 4-Quinazolinamine, N-[3-(1-chloroethenyl)phenyl]-6,7-bis(2-methoxyethoxy)-
• "N-[3-(1-chloroethenyl)phenyl]-6,7-bis(2-methoxyethoxy)-4-Quinazolinamine"
• N-[3-(1-Chloroethenyl)phenyl]-6,7-bis(2-methoxyethoxy)quinazolin-4-amine

• Inchi： 1S/C22H24ClN3O4/c1-15(23)16-5-4-6-17(11-16)26-22-18-12-20(29-9-7-27-2)21(30-10-8-28-3)13-19(18)24-14-25-22/h4-6,11-14H,1,7-10H2,2-3H3,(H,24,25,26)
• InChI Key： DQYGRMGDQBJQDP-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(OCCOC)C(OCCOC)=C2)=C(NC2=CC=CC(C(Cl)=C)=C2)N=C1

Additional information on N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib

Introduction to N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib and CAS No 2204518-92-1

N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 2204518-92-1, represents a novel derivative of Erlotinib, a well-known tyrosine kinase inhibitor primarily used in the treatment of certain types of cancer. The unique structural features of N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib make it a promising candidate for further investigation in oncology and related therapeutic areas.

The molecular structure of this compound incorporates several key functional groups that contribute to its potential biological activity. The presence of a desethynyl group and a 1-chlorovinyl substituent in the phenyl rings introduces specific interactions with biological targets, which may enhance its efficacy compared to the parent compound, Erlotinib. These modifications are strategically designed to optimize binding affinity and selectivity, crucial factors in drug design.

In recent years, there has been a growing interest in developing next-generation kinase inhibitors that offer improved therapeutic profiles. N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib is being explored as a potential candidate in this context. Preclinical studies have begun to shed light on its mechanisms of action and its potential applications in treating resistant or recurrent cancers. The compound's ability to modulate signaling pathways associated with tumor growth and survival makes it an intriguing subject for further research.

The synthesis of N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib involves complex organic transformations that require precise control over reaction conditions. The introduction of the desethynyl group and the 1-chlorovinyl moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are employed to construct the desired molecular framework.

Erlotinib itself has been extensively studied for its role in targeting epidermal growth factor receptor (EGFR), a key driver in many cancers. By modifying the Erlotinib scaffold, researchers aim to develop derivatives with enhanced properties such as increased potency, reduced toxicity, and improved pharmacokinetic profiles. N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib represents one such derivative that holds promise for addressing these challenges.

The potential applications of N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib extend beyond traditional oncology treatments. Its unique chemical properties may also make it useful in other therapeutic areas, such as inflammatory diseases or neurological disorders, where kinase inhibition plays a role. Further exploration of its pharmacological effects will be crucial in determining its full therapeutic potential.

As research progresses, the development of novel drug candidates like N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib relies heavily on advancements in computational chemistry and high-throughput screening technologies. These tools enable researchers to rapidly evaluate the biological activity of new compounds and identify promising candidates for further investigation. The integration of these technologies into drug discovery pipelines is essential for accelerating the development of effective treatments for various diseases.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring extensive preclinical and clinical testing before approval for human use. N-(3-Desethynylphenyl)-N-(3-(1-chlorovinyl)phenyl) Erlotinib must undergo rigorous evaluation to demonstrate safety and efficacy before it can be considered for clinical application. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are necessary to navigate this complex process successfully.

In conclusion, N-(3-Desethynylphenyl)-N-(3-(1-chlorovinylethene] phenethyl] Erlot[lini[b]b is a novel compound with significant potential in oncology research. Its unique structural features and promising preclinical results make it an exciting candidate for further investigation. As our understanding of cancer biology continues to evolve, compounds like this one will play a crucial role in developing more effective treatments for patients worldwide.